Cas no 1807201-54-2 (Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate)

Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate is a versatile benzoate derivative featuring a chloro, cyano, and hydroxymethyl functional group substitution pattern. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (chloro, cyano) and electron-donating (hydroxymethyl) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cyclization reactions. Its ester functionality allows for further derivatization, while the hydroxymethyl group offers opportunities for ether or ester formation. The compound's well-defined structure and functional group compatibility make it a useful building block for constructing complex heterocyclic systems or fine-tuning molecular properties in target-oriented synthesis.

Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate structure

1807201-54-2 structure

Product Name:Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate

CAS No:1807201-54-2

MF:C₁₀H₈ClNO₃

MW:225.628421783447

CID:4795365

Update Time:2025-06-06

Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate
- Inchi： 1S/C10H8ClNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,13H,5H2,1H3
- InChI Key： XSJWWLXONNDKKJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C(C(=O)OC)=C(CO)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 1.2
Topological Polar Surface Area: 70.3

Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015010026-250mg	Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate	1807201-54-2	97%	250mg	475.20 USD	2021-05-31
Alichem	A015010026-500mg	Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate	1807201-54-2	97%	500mg	823.15 USD	2021-05-31
Alichem	A015010026-1g	Methyl 4-chloro-2-cyano-6-(hydroxymethyl)benzoate	1807201-54-2	97%	1g	1,564.50 USD	2021-05-31